Cas no 1504110-99-9 (2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide)

• Product Name: 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide
• CAS No: 1504110-99-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6323221
• PubChem ID: 18934306
• Update Time: 2025-10-29

2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide
• EN300-1758496
• 1504110-99-9

• Inchi： 1S/C10H12N2O/c1-6-4-8-5-7(10(11)12)2-3-9(8)13-6/h2-3,5-6H,4H2,1H3,(H3,11,12)
• InChI Key： XOMBZSVIJWADAT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=N)N)=CC=2CC1C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide

Research Brief on 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide (CAS: 1504110-99-9): Recent Advances and Applications

The compound 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide (CAS: 1504110-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide as a key intermediate in the synthesis of novel pharmacologically active molecules. Its benzofuran scaffold, combined with the carboximidamide functional group, offers a versatile platform for drug design, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of inducible nitric oxide synthase (iNOS), showcasing its potential in treating chronic inflammatory conditions.

In addition to its anti-inflammatory properties, research has explored the compound's utility in oncology. Preclinical trials have indicated that derivatives of 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide exhibit promising antiproliferative effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades.

The synthesis and optimization of 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide have also been a focal point of recent research. Advances in green chemistry have led to more efficient and sustainable synthetic routes, reducing the environmental impact of its production. A 2024 study in Organic Process Research & Development detailed a novel catalytic method that improves yield and purity while minimizing waste, addressing critical challenges in large-scale manufacturing.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic profile and therapeutic index.

In conclusion, 2-methyl-2,3-dihydro-1-benzofuran-5-carboximidamide represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research and collaboration across disciplines will be essential to fully realize its potential and address existing limitations. This brief underscores the importance of this compound in advancing chemical biology and pharmaceutical science, providing a foundation for future studies and innovation.